3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(azetidin-3-yl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C10H10N4O/c1-2-7(4-11-3-1)9-13-10(15-14-9)8-5-12-6-8/h1-4,8,12H,5-6H2
• InChI Key: IONUYLBXYUMKSG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol

Description

3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine is a heterocyclic compound featuring a pyridine ring linked to a 1,2,4-oxadiazole moiety substituted with an azetidine group. This compound is of interest in medicinal chemistry due to its structural versatility, which may influence pharmacokinetic properties such as solubility, metabolic stability, and target affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine typically involves the formation of the oxadiazole ring followed by the introduction of the azetidine and pyridine moieties. One common method involves the cyclization of a hydrazide with a nitrile oxide to form the oxadiazole ring. The azetidine ring can be introduced via aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups, enhancing the compound’s versatility in medicinal chemistry.

Scientific Research Applications

3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of new heterocyclic compounds.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is explored for its potential as a therapeutic agent, particularly in the treatment of infectious diseases and cancer.

Industry: It may be used in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their function. This interaction can lead to various biological effects, such as the inhibition of microbial growth or the induction of apoptosis in cancer cells. The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent on Oxadiazole	Pyridine Position	Molecular Weight (g/mol)	logP	Key Features
3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine	Azetidin-3-yl	3-position	~202.21 (free base)	N/A	Polar, strained azetidine ring; potential for hydrogen bonding
3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine	Cyclopropyl	3-position	187.20	~1.8	Rigid three-membered ring; higher lipophilicity vs. azetidine
3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine	Chloromethyl	3-position	195.62	~1.5	Reactive chloromethyl group; useful for further derivatization
3-[5-(4-Chlorobenzyl)-1,2,4-oxadiazol-3-yl]pyridine	4-Chlorobenzyl	3-position	271.70	~3.2	Bulky aromatic substituent; increased molecular weight and hydrophobicity
3-[5-(Phenoxymethyl)-1,2,4-oxadiazol-3-yl]pyridine	Phenoxymethyl	3-position	253.26	2.50	Phenoxy oxygen enhances hydrogen bonding; moderate logP
4-[5-(3-Methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine	3-Methoxyphenyl	4-position	253.27	~2.1	Methoxy group improves solubility; positional isomerism affects target binding

Key Findings and Implications

Azetidine vs. ~2.5 for azetidine derivative) . Azetidine’s strain may increase reactivity, but its saturated structure could enhance metabolic stability over aromatic substituents.

Chloromethyl vs. Azetidine :

• The chloromethyl substituent () offers synthetic utility for cross-coupling reactions but may confer instability or toxicity risks. In contrast, azetidine’s nitrogen enables hydrogen bonding, favoring target engagement .

Aromatic Substituents (4-Chlorobenzyl, Phenoxymethyl): Bulky groups like 4-chlorobenzyl (271.70 g/mol) increase hydrophobicity (logP ~3.2), which may enhance membrane permeability but reduce solubility.

Positional Isomerism :

• Shifting the pyridine attachment from 3- to 4-position (e.g., 4-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine dihydrochloride) alters electronic properties and binding modes, critical for target specificity .

Biological Activity

3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• IUPAC Name : 3-[5-(3-Azetidinyl)-1,2,4-oxadiazol-3-yl]pyridine
• CAS Number : 1225227-24-6
• Molecular Formula : C10H10N4O
• Molecular Weight : 202.21 g/mol

Biological Activity

The biological activity of 3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine has been explored in various studies, highlighting its potential as an anticancer and anti-inflammatory agent.

Anticancer Activity

Several studies have investigated the anticancer properties of oxadiazole derivatives, including 3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine. The compound exhibits significant cytotoxic effects against various cancer cell lines:

Cell Line	IC50 (µM)	Reference
HeLa	0.054
MCF-7	0.058
A549 (Lung Cancer)	0.069

These findings suggest that the compound may inhibit cancer cell proliferation through mechanisms that are yet to be fully elucidated.

The proposed mechanisms by which 3-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyridine exerts its effects include:

• Inhibition of Kinase Activity : Similar oxadiazole derivatives have shown to inhibit specific kinases involved in cancer progression.
• Induction of Apoptosis : The compound may promote programmed cell death in cancer cells by activating apoptotic pathways.
• Cell Cycle Arrest : Evidence indicates that it can halt the cell cycle in specific phases, preventing further proliferation.

Case Studies

• Study on HeLa Cells : A study demonstrated that treatment with the compound resulted in a significant decrease in cell viability (IC50 = 0.054 µM) compared to control groups. The mechanism was linked to apoptosis induction as evidenced by increased levels of caspase activity.
• In Vivo Studies : In animal models, administration of the compound led to reduced tumor size and improved survival rates compared to untreated controls. These results were attributed to both direct cytotoxic effects on tumor cells and modulation of the immune response.

Safety and Toxicity

While preliminary studies indicate promising biological activity, safety assessments are crucial. Toxicity profiles reveal moderate toxicity at higher concentrations; therefore, dosage optimization is necessary for therapeutic applications.